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Compound of Interest

Compound Name: Ethyl undecanoate

Cat. No.: B1293801 Get Quote

An In-depth Technical Examination of the Safety Data Sheet for Ethyl Undecanoate

Ethyl undecanoate, a fatty acid ester with a characteristic fruity aroma, finds application in the

flavor, fragrance, and cosmetic industries, and is also utilized in biochemical research and

pharmaceutical formulations.[1][2][3] For researchers, scientists, and drug development

professionals, a thorough understanding of its safety profile and handling requirements is

paramount. This technical guide synthesizes the critical safety data for ethyl undecanoate,

presenting it in a clear and accessible format to ensure safe laboratory practices.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is the foundation

of safe handling and storage. Ethyl undecanoate is a colorless liquid with a sweet odor.[4] Key

quantitative data are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1293801?utm_src=pdf-interest
https://www.benchchem.com/product/b1293801?utm_src=pdf-body
https://www.benchchem.com/product/b1293801?utm_src=pdf-body
https://www.chemicalbull.com/products/ethyl-undecanoate
https://www.chemimpex.com/products/30741
https://www.medchemexpress.com/ethyl-undecanoate.html
https://www.benchchem.com/product/b1293801?utm_src=pdf-body
https://www.benchchem.com/product/b1293801?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2341614&productDescription=ETHYL+UNDECANOATE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₃H₂₆O₂ [5]

Molecular Weight 214.34 g/mol

CAS Number 627-90-7

Appearance Colorless liquid

Boiling Point
258.4 ± 3.0 °C at 760 mmHg

105 °C at 4 mmHg

Melting Point -15 °C

Density 0.859 - 0.9 g/cm³ at 25 °C

Flash Point > 110 °C (> 230 °F)

Solubility
Soluble in alcohol and oils;

Insoluble in water

Vapor Pressure 0.0 ± 0.5 mmHg at 25 °C

Refractive Index 1.428 - 1.430 at 20 °C

LogP 5.49

Hazard Identification and GHS Classification
Based on available Safety Data Sheets, ethyl undecanoate is classified as causing skin

irritation, serious eye irritation, and potential respiratory irritation. The Globally Harmonized

System (GHS) classifications are summarized below.
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Hazard Identification

Precautionary Statements (Prevention)

Ethyl Undecanoate

H315

H319

H335

leads to
Skin Irritation (Category 2)

Eye Irritation (Category 2A)

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System

classified as

classified as

classified as

P261

P264

P271

P280

requires

Avoid breathing dust/fume/gas/mist/vapors/spray

Wash skin thoroughly after handling

Use only outdoors or in a well-ventilated area

Wear protective gloves/protective clothing/eye protection/face protection

Click to download full resolution via product page

GHS Hazard Identification and Prevention

Toxicological Information
Detailed toxicological data for ethyl undecanoate is limited in publicly available literature and

safety data sheets. Most sources indicate that no acute toxicity data is available. However, the

available information points to the following potential health effects:

Skin Contact: Causes skin irritation, which may manifest as itching, scaling, reddening, or

blistering.

Eye Contact: Causes serious eye irritation, characterized by redness, watering, and itching.

Inhalation: May cause respiratory irritation.

Ingestion: Ingestion is a potential route of exposure.

It is important to note that ethyl undecanoate is not classified as a carcinogen by IARC, NTP,

or OSHA. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) concluded that

there is "no safety concern at current levels of intake when used as a flavouring agent".
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Experimental Protocols: Handling and Emergency
Procedures
Given the identified hazards, specific protocols for handling and emergency response are

crucial. The following workflows are based on standard laboratory safety practices and

information extrapolated from safety data sheets.

Standard Handling Procedure
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Begin Handling Ethyl Undecanoate

Assess Risks & Ensure Engineering Controls
(Fume Hood/Good Ventilation)

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Chemical Resistant Gloves
- Lab Coat

Handle Ethyl Undecanoate
- Avoid contact with skin, eyes, and clothing

- Avoid breathing vapors

Store in a Tightly Closed Container
in a Cool, Dry, Well-Ventilated Area

Wash Hands Thoroughly After Handling

End of Procedure

Click to download full resolution via product page

Standard Handling Workflow for Ethyl Undecanoate

Emergency Response Protocol: Spill or Exposure
In the event of a spill or exposure, a rapid and informed response is critical to mitigate harm.
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Spill or Exposure Occurs

Assess the Situation
- Ensure personal safety

- Identify the nature of the incident

Spill Response Exposure Response

Contain the Spill
- Use inert absorbent material

Skin Contact
- Immediately wash with plenty of soap and water

- Remove contaminated clothing

Eye Contact
- Rinse cautiously with water for several minutes

- Remove contact lenses, if present and easy to do. Continue rinsing.

Inhalation
- Move person to fresh air

- Keep at rest in a position comfortable for breathing

Clean Up
- Place in a suitable, closed container for disposal

Dispose of Waste
- Follow local regulations

Seek Medical Advice/Attention
- If irritation persists or if you feel unwell

Click to download full resolution via product page

Emergency Response Workflow for Spills and Exposures

Ecological Information
There is limited data available regarding the ecotoxicity of ethyl undecanoate. One source

suggests it is not likely to be mobile in the environment due to its low water solubility. However,

as a standard precaution, it should not be allowed to enter drains or waterways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1293801?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293801?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage and Disposal
Proper storage and disposal are essential for maintaining a safe laboratory environment.

Storage: Store in a cool, dry, and well-ventilated area in tightly sealed containers. Keep away

from sources of ignition.

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.

Conclusion
While ethyl undecanoate is a valuable compound in various scientific and industrial fields, it is

not without its hazards. Adherence to the safety guidelines outlined in this document, which are

derived from available Safety Data Sheets, is crucial for minimizing risks. Researchers,

scientists, and drug development professionals must exercise caution, utilize appropriate

personal protective equipment, and be prepared to respond effectively in case of an

emergency. A proactive approach to safety is fundamental to successful and responsible

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293801#ethyl-undecanoate-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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